Cas no 2300687-82-3 ({6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride)

• Product Name: {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride
• CAS No: 2300687-82-3
• MF: C₈H₁₃FO₃S
• MW: 208.250425100327
• CID: 6464069
• PubChem ID: 165686058
• Update Time: 2025-05-24

{6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride
• EN300-1584002
• 2300687-82-3
• {6-oxabicyclo[3.2.1]octan-5-yl}methanesulfonyl fluoride

• Inchi： 1S/C8H13FO3S/c9-13(10,11)6-8-3-1-2-7(4-8)5-12-8/h7H,1-6H2
• InChI Key： NAUSIUDNTVZRPM-UHFFFAOYSA-N
• SMILES： S(CC12CCCC(CO1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 208.05694361g/mol
• Monoisotopic Mass: 208.05694361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride

Introduction to {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride (CAS No: 2300687-82-3)

{6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2300687-82-3, belongs to a class of molecules that exhibit unique structural and chemical properties, making it a valuable tool in the development of novel therapeutic agents.

The molecular structure of {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride features a bicyclic framework with an oxygen atom embedded within, which contributes to its distinctive reactivity and stability. This structural motif is particularly interesting because it allows for diverse functionalization, enabling chemists to tailor the compound for specific applications in drug design and synthesis.

In recent years, there has been a growing interest in the use of bicyclic compounds in medicinal chemistry due to their potential to enhance drug bioavailability and metabolic stability. The presence of the methanesulfonyl fluoride group in this compound further adds to its utility, as this moiety is known for its ability to participate in nucleophilic substitution reactions, facilitating the introduction of various functional groups into the molecule.

One of the most compelling aspects of {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride is its role as a building block in the synthesis of more complex pharmaceutical intermediates. Researchers have leveraged this compound to develop novel inhibitors targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. The versatility of this molecule allows for the creation of derivatives with enhanced pharmacological properties, making it a cornerstone in modern drug discovery efforts.

The synthesis of {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cyclizations and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies not only highlight the compound's complexity but also demonstrate the ingenuity of synthetic chemists in navigating intricate molecular architectures.

Recent studies have highlighted the potential of {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride in the development of protease inhibitors, which are critical for treating a wide range of diseases. The bicyclic scaffold provides a rigid platform that can mimic natural substrates, thereby enhancing binding affinity to target enzymes. Additionally, the methanesulfonyl fluoride group serves as a handle for further chemical modifications, allowing researchers to optimize potency and selectivity.

Another area where {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride has shown promise is in the field of antiviral research. The unique structural features of this compound enable it to interact with viral proteases and polymerases, inhibiting their activity and thereby reducing viral replication. This has opened up new avenues for developing treatments against emerging infectious diseases, where rapid discovery of effective antiviral agents is paramount.

The pharmacokinetic profile of derivatives derived from {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride has been extensively studied to ensure optimal therapeutic efficacy and safety. Preclinical investigations have demonstrated that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for clinical success. Furthermore, their low toxicity profiles make them attractive candidates for further development into human-grade pharmaceuticals.

In conclusion, {6-oxabicyclo3.2.1octan-5-yl}methanesulfonyl fluoride (CAS No: 2300687-82-3) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable asset in creating novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in advancing medicinal chemistry is likely to grow even further.